1-azido-2-bromo-4-iodobenzene
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-azido-2-bromo-4-iodobenzene involves the conversion of 1-bromo-2-iodo-4-nitrobenzene to 1-azido-2-bromo-4-iodobenzene through a series of reactions.", "Starting Materials": [ "1-bromo-2-iodo-4-nitrobenzene", "Sodium azide", "Iron powder", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "1. Reduction of 1-bromo-2-iodo-4-nitrobenzene with iron powder and hydrochloric acid to form 1-bromo-2-iodo-4-aminobenzene", "2. Diazotization of 1-bromo-2-iodo-4-aminobenzene with sodium nitrite and hydrochloric acid to form 1-bromo-2-iodo-4-diazo-benzene", "3. Reaction of 1-bromo-2-iodo-4-diazo-benzene with sodium azide in ethanol to form 1-azido-2-bromo-4-iodobenzene" ] } | |
CAS RN |
1379355-30-2 |
Molecular Formula |
C6H3BrIN3 |
Molecular Weight |
323.9 |
Purity |
95 |
Origin of Product |
United States |
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